Cas no 81547-71-9 (2-Chloro-1-(2,6-dichlorophenyl)ethanone)

• Product Name: 2-Chloro-1-(2,6-dichlorophenyl)ethanone
• CAS No: 81547-71-9
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• CID: 4675172
• PubChem ID: 12863949
• Update Time: 2025-05-21

2-Chloro-1-(2,6-dichlorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,6-dichlorophenyl)ethanone
• SCHEMBL12431212
• 2-CHLORO-1-(2,6-DICHLOROPHENYL)ETHAN-1-ONE
• 81547-71-9
• Y13245
• AKOS018708530

• Inchi： 1S/C8H5Cl3O/c9-4-7(12)8-5(10)2-1-3-6(8)11/h1-3H,4H2
• InChI Key： BDSOXPYZEQTVTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCl)=O)Cl

Computed Properties

• Exact Mass: 221.940598g/mol
• Monoisotopic Mass: 221.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.5

2-Chloro-1-(2,6-dichlorophenyl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 2-Chloro-1-(2,6-dichlorophenyl)ethanone

2-Chloro-1-(2,6-Dichlorophenyl)Ethanone: A Comprehensive Overview

2-Chloro-1-(2,6-dichlorophenyl)ethanone, also known by its CAS No. 81547-71-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a chlorinated phenyl group and a ketone functional group. The presence of multiple chlorine atoms in the molecule contributes to its distinct chemical properties and reactivity. Recent studies have highlighted its potential in advanced chemical synthesis and material science.

The chemical structure of 2-chloro-1-(2,6-dichlorophenyl)ethanone consists of a central ketone group attached to a dichlorophenyl ring. The dichlorophenyl group is substituted at the 2 and 6 positions, creating a symmetrical arrangement that enhances the compound's stability and reactivity. This symmetry plays a crucial role in its ability to participate in various organic reactions, such as nucleophilic additions and condensations. Researchers have recently explored its use as an intermediate in the synthesis of complex pharmaceutical compounds and agrochemicals.

In terms of physical properties, 2-chloro-1-(2,6-dichlorophenyl)ethanone exists as a crystalline solid under standard conditions. Its melting point is reported to be around 95°C, while its boiling point is significantly higher due to the strong intermolecular forces arising from the chlorine atoms. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols where precise control over solubility and reactivity is essential.

The synthesis of 2-chloro-1-(2,6-dichlorophenyl)ethanone typically involves multi-step processes that require careful optimization. One common approach involves the Friedel-Crafts acylation of 2,6-dichlorotoluene using an acetyl chloride derivative. This reaction is facilitated by the presence of a Lewis acid catalyst, such as aluminum chloride, which enhances the electrophilic nature of the acetyl group. Recent advancements in catalytic systems have enabled higher yields and improved purity levels for this compound.

2-Chloro-1-(2,6-dichlorophenyl)ethanone has found applications in diverse industries due to its unique chemical properties. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents and anticancer drugs. Its ability to undergo various functional group transformations makes it an invaluable building block in medicinal chemistry.

In addition to pharmaceutical applications, 2-chloro-1-(2,6-dichlorophenyl)ethanone has also been explored for its potential in agrochemicals. Studies have shown that derivatives of this compound exhibit promising activity against plant pathogens, making them candidates for fungicides and insecticides. The chlorine atoms in the molecule contribute to its bioactivity by enhancing lipophilicity and stability within biological systems.

The environmental impact of 2-chloro-1-(2,6-dichlorophenyl)ethanone has been a subject of recent research interest. While it demonstrates effective performance in various applications, concerns about its persistence in the environment have led to investigations into biodegradation pathways. Researchers have identified microbial strains capable of metabolizing this compound under specific conditions, offering potential solutions for mitigating its environmental footprint.

In conclusion, CAS No 81547-71-9, or 2-chloro-1-(2,6-dichlorophenyl)ethanone, stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and properties make it an essential component in modern organic synthesis and material science. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing technological and medical innovations.